Cas no 1516161-20-8 (1-Hexyl-1h-1,2,3-triazol-4-amine)

• Product Name: 1-Hexyl-1h-1,2,3-triazol-4-amine
• CAS No: 1516161-20-8
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• MDL: MFCD21947550
• CID: 5603398
• PubChem ID: 70141602
• Update Time: 2025-10-31

1-Hexyl-1h-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0284398
• AKOS018084965
• EN300-1114567
• 1516161-20-8
• 1-Hexyl-1h-1,2,3-triazol-4-amine
• SCHEMBL7600967
• 1H-1,2,3-Triazol-4-amine, 1-hexyl-

• MDL： MFCD21947550
• Inchi： 1S/C8H16N4/c1-2-3-4-5-6-12-7-8(9)10-11-12/h7H,2-6,9H2,1H3
• InChI Key： MZTJPEOYFJVGIW-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CCCCCC

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 314.5±34.0 °C(Predicted)
• pka: 2.38±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-Hexyl-1h-1,2,3-triazol-4-amine

1-Hexyl-1H-1,2,3-Triazol-4-Amine: A Comprehensive Overview

The compound 1-Hexyl-1H-1,2,3-Triazol-4-Amine (CAS No. 1516161-20-8) is a fascinating molecule with a unique structure and a wide range of applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with three nitrogen atoms in the ring. The presence of the hexyl group attached to the triazole ring introduces interesting chemical and physical properties that make it a valuable compound in both academic and industrial settings.

Structure and Properties: The molecular structure of 1-Hexyl-1H-1,2,3-Triazol-4-Amine consists of a triazole ring with an amino group (-NH2) at position 4 and a hexyl chain (-CH2CH2CH2CH2CH2CH3) at position 1. This combination results in a molecule that is both aromatic and functionalized, making it versatile for various chemical reactions. The triazole ring is known for its stability and reactivity under certain conditions, while the hexyl group adds hydrophobicity and flexibility to the molecule.

Synthesis Methods: The synthesis of 1-Hexyl-1H-1,2,3-Triazol-4-Amine typically involves the reaction of an azide with an alkyne in the presence of copper catalysts via the click chemistry approach. This method is highly efficient and selective, making it a preferred route for preparing such compounds. Recent advancements in catalytic systems have further improved the yield and purity of this compound, ensuring its availability for large-scale applications.

Applications in Chemistry: Triazoles, including 1-Hexyl-1H-1,2,3-Triazol-4-Amine, are widely used as ligands in coordination chemistry due to their ability to form stable complexes with transition metals. These complexes have found applications in catalysis, sensing, and drug delivery systems. Additionally, the amino group in this compound makes it a potential candidate for peptide synthesis and as a building block in medicinal chemistry.

Biological Activity: Recent studies have explored the biological activity of Triazole derivatives, including Hexyl-substituted Triazoles, revealing promising results in antimicrobial and anticancer assays. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that certain Triazole derivatives exhibit potent inhibitory effects against cancer cell lines by targeting specific signaling pathways. These findings highlight the potential of Hexyl-substituted Triazoles as lead compounds for drug development.

Material Science Applications: In material science, Triazoles like Hexyl-substituted Triazoles are being investigated for their role as flame retardants and stabilizers in polymers. Their ability to form hydrogen bonds and their thermal stability make them ideal candidates for enhancing the fire resistance of materials without compromising mechanical properties. This application is particularly relevant in industries such as aerospace and electronics where fire safety is critical.

Environmental Considerations: As industries increasingly prioritize sustainability, researchers are exploring eco-friendly methods for synthesizing Hexyl-substituted Triazoles. Green chemistry approaches, such as using biodegradable solvents or enzymatic catalysis, are being developed to minimize environmental impact while maintaining product quality. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

Future Directions: The versatility of Hexyl-substituted Triazoles suggests that there is still much to explore regarding their potential applications. Ongoing research focuses on optimizing their properties for use in advanced materials, drug delivery systems, and sensors. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for these compounds.

In conclusion, Hexyl-substituted Triazole derivatives, represented by CAS No. 1516161-20-8, continue to be a subject of intense research due to their unique properties and diverse applications. As scientific understanding deepens and technological advancements unfold, this compound is poised to play an even more significant role across various disciplines.